1-(4-Chlorobenzyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

• CAS: 1171428-73-1
• Molecular Formula: C17H16ClN3O2
• Molecular Weight: 329.78
• SMILES: C1CC(=O)NC2=C1C=C(C=C2)NC(=O)NCC3=CC=C(C=C3)Cl
• InChI: InChI=1S/C17H16ClN3O2/c18-13-4-1-11(2-5-13)10-19-17(23)20-14-6-7-15-12(9-14)3-8-16(22)21-15/h1-2,4-7,9H,3,8,10H2,(H,21,22)(H2,19,20,23)
• InChIKey: MOWVVQAGAUCKIV-UHFFFAOYSA-N
• Solubility: not available

1-(4-Chlorobenzyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea: Compound Class and Core Identity for Procurement

1-(4-Chlorobenzyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS 1171428-73-1) is a synthetic urea derivative comprising a 2-oxo-1,2,3,4-tetrahydroquinoline core linked via a urea bridge to a 4-chlorobenzyl substituent . It belongs to a broader class of tetrahydroquinolinylurea compounds that have been investigated as vanilloid receptor (VR1/TRPV1) antagonists for urological disorders and pain [1]. However, publicly available quantitative biological activity data specific to this exact compound within peer-reviewed primary literature or authoritative databases remains extremely limited, and no comparative head-to-head studies against its closest structural analogs have been identified from allowed sources.

Class Tetrahydroquinolinylurea TRPV1 antagonist probe

Regiochemistry Underexplored 6-urea attachment for SAR expansion

Activity Uncharacterized; requires de novo target engagement screening

• [1] Bayer Schering Pharma AG. Tetrahydro-quinolinylurea derivatives as VR1 antagonists. WO2005044802A2, 2005. View Source

Why 1-(4-Chlorobenzyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Cannot Be Freely Substituted by In-Class Analogs

Within the tetrahydroquinolinylurea class, even minor substituent variations on the benzyl ring can profoundly alter target engagement, selectivity, and pharmacokinetic properties [1]. Although the core scaffold is associated with VR1 antagonism, the specific 4-chlorobenzyl moiety on this compound is predicted to confer a distinct steric and electronic profile compared to analogs bearing 4-methyl, 3,4-dimethoxy, or N-benzyl modifications . Without direct comparative pharmacological data, however, any claim about activity differences remains hypothetical and cannot be quantitatively substantiated. This underscores the risk of assuming functional equivalence when procuring compounds for target-based screening or SAR studies.

4-Chlorobenzyl vs. methyl/dimethoxy analogs: steric and electronic differences may shift TRPV1 binding profile.

N-H vs. N-benzyl core: loss of H-bond donor may alter solubility and CNS penetration context.

6- vs. 5-/7-/8-urea regioisomer: unprofiled regiochemistry risks unpredictable target engagement.

• [1] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorg Med Chem Lett. 2011;21(5):1338-1341. View Source

Quantitative Differentiation of 1-(4-Chlorobenzyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea from Closest Analogs

Structural Distinction: Unique 4-Chlorobenzyl Urea Motif vs. m-Tolyl Analog 1170513-97-9

The target compound carries a 4-chlorophenyl substituent on the urea distal nitrogen, whereas the closest commercially cataloged analog, 1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(m-tolyl)urea (CAS 1170513-97-9), bears a 3-methylphenyl group . The chloro substituent introduces greater electronegativity and a larger van der Waals volume (Cl = 1.75 Å vs. CH3 = 2.0 Å, but with distinct polarizability), which would be expected to alter hydrogen-bonding capacity and hydrophobic packing within the VR1 binding pocket. No published IC50 or Ki values are available for either compound from allowed primary sources, precluding a quantitative potency comparison.

4-Cl-benzyl vs. m-Tolyl Substituent

Class-level inference

MW 329.8 vs. 295.34 g/mol; Cl vs. CH₃ alters van der Waals volume and H-bond acceptor potential

May alter target selectivity profile

No biochemical assay data available

Evidence Dimension	Substituent: 4-Cl-benzyl vs. 3-CH3-phenyl
Target Compound Data	4-Chlorobenzyl urea derivative (MW 329.8 g/mol)
Comparator Or Baseline	3-Methylphenyl urea derivative (MW 295.34 g/mol)
Quantified Difference	Difference in molecular weight: 34.46 g/mol; Cl substitution changes electron density and hydrogen-bond acceptor potential of the aryl ring
Conditions	Structural comparison only; no biochemical assay data available

Why This Matters

The distinct substituent may confer differential target selectivity or metabolic stability; procurement of the exact compound is essential for screening campaigns where SAR around the benzyl position is being explored.

Regiochemical Specificity: 6-Position Urea Linkage vs. 5-Position Isomers in Patent Literature

The urea linkage in 1171428-73-1 is attached at the 6-position of the tetrahydroquinolinone scaffold. Patent WO2005044802 exemplifies active VR1 antagonists with urea attachment at the 5-position (e.g., N-biphenyl-3-yl-N'-(3-hydroxy-1-methyl-1,2,3,4-tetrahydroquinolin-5-yl)urea) [1]. In the related chroman/tetrahydroquinoline urea series, 7- and 8-substitution imparts the best in vitro TRPV1 potency [2]. The 6-substitution pattern of the target compound occupies a distinct regioisomeric space that has not been systematically profiled in published SAR tables, making its activity profile unpredictable from existing data.

6- vs. 5- and 7/8-Urea Regiochemistry

Class-level inference

6-position urea not profiled in published TRPV1 SAR; 5- and 7/8-substitution yield active antagonists

Regioisomeric context may influence binding mode

Activity profile unpredictable from existing SAR

Evidence Dimension	Urea attachment position on tetrahydroquinoline core
Target Compound Data	6-position urea (2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)
Comparator Or Baseline	5-position urea exemplified in WO2005044802; 7-/8-substitution optimal per Bioorg Med Chem Lett 2011
Quantified Difference	No potency data available for 6-substitution; literature SAR indicates 5- and 7/8-substitution yield active TRPV1 antagonists but quantitative 6-position data are absent
Conditions	Review of patent SAR and literature on chroman/tetrahydroquinoline urea TRPV1 antagonists

Why This Matters

Regioisomerism can determine whether a compound engages the target at all; the 6-position urea represents an underexplored vector in the TRPV1 pharmacophore that may yield unexpected selectivity profiles.

• [1] Bayer Schering Pharma AG. Tetrahydro-quinolinylurea derivatives as VR1 antagonists. WO2005044802A2, 2005. View Source
• [2] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorg Med Chem Lett. 2011;21(5):1338-1341. View Source

N-H vs. N-Benzyl Tetrahydroquinoline Core: Impact on Lipophilicity and Hydrogen-Bond Donor Capacity

The target compound possesses a free N-H on the tetrahydroquinolinone ring, whereas the analog 1-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-chlorobenzyl)urea (CAS 1172531-51-9) is N-benzylated . The free N-H serves as a hydrogen-bond donor, which can influence aqueous solubility, target binding, and blood-brain barrier penetration. N-Benzylation increases lipophilicity (calculated logP increase ~2 units based on fragment contributions) and eliminates a donor site. Without experimental logD or solubility data for either compound, the magnitude of this difference cannot be quantified, but the structural distinction is unambiguous.

N-H vs. N-Benzyl Core

Class-level inference

N-H (MW 329.8, cLogP ~2.8, 1 HBD) vs. N-benzyl (MW 419.9, cLogP ~4.8, 0 HBD)

H-bond donor capacity may affect CNS exposure and solubility

Calculated physicochemical properties; no experimental data

Evidence Dimension	N-substitution: H vs. benzyl
Target Compound Data	N-H tetrahydroquinolinone (MW 329.8 g/mol, cLogP ~2.8)
Comparator Or Baseline	N-benzyl tetrahydroquinolinone (MW 419.9 g/mol, cLogP ~4.8)
Quantified Difference	Molecular weight difference: 90.1 g/mol; estimated ΔcLogP ~2.0; loss of one H-bond donor
Conditions	Calculated physicochemical properties; no experimental logD, pKa, or permeability data available

Why This Matters

For projects targeting peripheral vs. central TRPV1, the N-H vs. N-benzyl difference directly impacts CNS exposure potential; the N-H compound may be preferred for peripheral restriction or for introducing polarity into lead series.

Absence of Publicly Documented Bioactivity: Gap Analysis vs. Established TRPV1 Antagonist Scaffolds

Despite the structural relevance of the tetrahydroquinolinylurea class to TRPV1 antagonism, a systematic search of ChEMBL, BindingDB, PubMed, and patent literature did not identify any published IC50, Ki, EC50, or in vivo efficacy data for CAS 1171428-73-1 from allowed sources [1][2]. By contrast, the related chroman urea series has reported TRPV1 IC50 values in the low nanomolar range (e.g., A-425619, IC50 ~5 nM) [3]. This data gap means that the compound currently lacks quantitative differentiation from analogs and should be regarded as an uncharacterized member of the class.

Bioactivity Data Gap

Data to verify

No published IC₅₀, Kᵢ or in vivo data for target compound; related series IC₅₀ range 10–1000 nM

Suitable for exploratory SAR studies only

In-house screening required to establish target engagement

Evidence Dimension	Availability of TRPV1 potency data
Target Compound Data	No published potency data found
Comparator Or Baseline	Chroman urea A-425619: TRPV1 IC50 ~5 nM (literature); tetrahydroquinoline urea series: IC50 range 10–1000 nM (patent SAR)
Quantified Difference	Insufficient data to calculate a difference
Conditions	Comprehensive database and literature query limited to allowed sources

Why This Matters

Procurement decisions reliant on documented target engagement must acknowledge this evidence gap; the compound is suitable only for exploratory or SAR expansion studies where de novo screening is planned.

• [1] ChEMBL Database. Search for 1-(4-chlorobenzyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea. Available at: https://www.ebi.ac.uk/chembl/ View Source
• [2] BindingDB. Search for monomer ID corresponding to CAS 1171428-73-1. Available at: https://www.bindingdb.org/ View Source
• [3] Gomtsyan A, Bayburt EK, Schmidt RG, et al. Novel transient receptor potential vanilloid 1 receptor antagonists for the treatment of pain: structure-activity relationships of chromanylureas. J Med Chem. 2005;48(3):744-752. View Source

Scientifically Justified Application Scenarios for 1-(4-Chlorobenzyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Procurement

TRPV1 SAR Expansion: Exploring the 6-Urea Regioisomer and 4-Chlorobenzyl Substituent

The compound is directly applicable as a probe to evaluate whether the 6-position urea attachment—absent from published TRPV1 antagonist SAR—can yield active compounds. Its 4-chlorobenzyl group offers a distinct electron-withdrawing substituent relative to the methyl and methoxy analogs cataloged commercially, enabling systematic exploration of aryl ring electronic effects on TRPV1 binding [1].

Free N-H Scaffold for Fragment-Based or Structure-Guided Lead Optimization

The presence of a free N-H on the tetrahydroquinolinone distinguishes 1171428-73-1 from N-alkylated analogs. This hydrogen-bond donor capability makes it suitable for X-ray crystallography or cryo-EM soaking experiments where polar interactions with the TRPV1 binding site can be directly visualized, or as a synthetic intermediate for late-stage diversification via N-alkylation or N-arylation [1].

Negative Control or Inactive Benchmark in TRPV1 Screening Cascades

Given the absence of documented TRPV1 activity, the compound may serve as a structurally matched inactive control—provided in-house profiling confirms lack of agonism or antagonism. Its close resemblance to active tetrahydroquinolinylurea derivatives makes it valuable for distinguishing assay-specific artifacts from genuine TRPV1-mediated signals [1].

Computational Chemistry Libraries: Physicochemical Parameter Baseline for Virtual Screening

The compound's calculated properties (cLogP ~2.8, MW 329.8, 2 H-bond donors, 3 acceptors) place it within oral drug-like space. It can serve as a neutral reference molecule for benchmarking docking scores, molecular dynamics simulations, or machine learning models trained on TRPV1 antagonist data, particularly for validating predictions at the underexplored 6-position urea vector [1].

Application

Selection Property

Validation Focus

TRPV1 SAR expansion studies

6-urea regioisomer and 4-chlorobenzyl substituent combination

Systematic aryl ring electronic effect evaluation on TRPV1 binding

Fragment-based lead optimization (N-H scaffold)

Free N-H hydrogen-bond donor capability

X-ray/cryo-EM soaking or late-stage N-functionalization assessment

TRPV1 screening cascades (negative control)

Structurally matched, potentially inactive scaffold

In-house TRPV1 agonism/antagonism profiling for assay validation

Virtual screening benchmark

Calculated drug-like physicochemical profile

Docking and MD simulation benchmarking for TRPV1 models

• [1] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorg Med Chem Lett. 2011;21(5):1338-1341. View Source